Cas no 922047-49-2 (N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922047-49-2
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6032924
• PubChem ID: 16827162
• Update Time: 2025-11-01

N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-(4-ethoxyphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• 922047-49-2
• AKOS024639248
• N-(4-ethoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• N-(4-ethoxyphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
• F2322-0394

• Inchi： 1S/C20H21N3O4S2/c1-3-27-17-8-6-15(7-9-17)21-19(24)12-16-13-28-20(22-16)23-29(25,26)18-10-4-14(2)5-11-18/h4-11,13H,3,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： LXNJOFYPNCXJMP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CC1=CSC(NS(C2=CC=C(C)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Additional information on N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922047-49-2)

The compound N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922047-49-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole core and sulfonamide functionality, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide has surged due to advancements in high-throughput screening and computational drug design. This compound’s CAS No. 922047-49-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its sulfonamide-thiazole hybrid structure is also a hotspot for studies on structure-activity relationships (SAR), a topic widely discussed in medicinal chemistry forums.

One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a critical challenge in modern therapeutics. The thiazole moiety, known for its versatility in binding to biological targets, could be key to developing next-generation antimicrobial or anticancer agents. Additionally, the ethoxy phenyl group may enhance bioavailability, a feature highly sought after in pharmacokinetic optimization.

From a synthetic chemistry perspective, N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide exemplifies the convergence of heterocyclic chemistry and sulfonamide derivatives. Its synthesis often involves multi-step reactions, including amide coupling and sulfonylation, which are central topics in organic chemistry curricula. The compound’s CAS No. 922047-49-2 is also linked to patents exploring its use in bioconjugation and proteomics, further highlighting its interdisciplinary appeal.

Environmental and green chemistry considerations are increasingly shaping research around such compounds. Scientists are investigating sustainable methods to synthesize N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide, reducing reliance on hazardous reagents. This aligns with global interest in eco-friendly synthesis and green solvents, topics frequently searched in conjunction with organic synthesis.

In summary, N-(4-ethoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922047-49-2) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing unmet medical needs and advancing molecular design strategies.